Cas no 76176-82-4 (3-Methylthiomorpholine)

3-Methylthiomorpholine is a sulfur-containing heterocyclic compound with the molecular formula C₅H₁₁NS. It features a thiomorpholine backbone substituted with a methyl group, enhancing its reactivity and versatility in organic synthesis. This compound is particularly valued for its role as a building block in pharmaceuticals and agrochemicals due to its ability to introduce sulfur and nitrogen functionalities into target molecules. Its stable cyclic structure and moderate polarity make it suitable for applications in medicinal chemistry, where it can serve as a precursor for bioactive compounds. The presence of both sulfur and nitrogen atoms also allows for diverse chemical modifications, facilitating the development of novel derivatives.
3-Methylthiomorpholine structure
3-Methylthiomorpholine structure
Product Name:3-Methylthiomorpholine
CAS No:76176-82-4
MF:C5H11NS
MW:117.21253991127
CID:2156933
PubChem ID:12600300
Update Time:2025-06-23

3-Methylthiomorpholine Chemical and Physical Properties

Names and Identifiers

    • 3-Methylthiomorpholine
    • AT10756
    • AKOS016903171
    • EN300-76445
    • AKOS000223782
    • 76176-82-4
    • KZZPRWYOUNLBQK-UHFFFAOYSA-N
    • DB-241193
    • SCHEMBL16235
    • Z334686282
    • 873-022-9
    • Inchi： 1S/C5H11NS/c1-5-4-7-3-2-6-5/h5-6H,2-4H2,1H3
    • InChI Key： KZZPRWYOUNLBQK-UHFFFAOYSA-N
    • SMILES： S1CCNC(C)C1

Computed Properties

  • Exact Mass: 117.06122053g/mol
  • Monoisotopic Mass: 117.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 37.3Ų

3-Methylthiomorpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 76176-82-4 95.0%
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3-Methylthiomorpholine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76176-82-4)3-Methylthiomorpholine
Order Number:A1090646
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:02
Price ($):2107.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:76176-82-4)3-Methylthiomorpholine
A1090646
Purity:99%
Quantity:10g
Price ($):2107.0
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